AC260584 AC260584 AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist.
Brand Name: Vulcanchem
CAS No.: 560083-42-3
VCID: VC0516840
InChI: InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3
SMILES: CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Molecular Formula: C20H29FN2O2
Molecular Weight: 348.5 g/mol

AC260584

CAS No.: 560083-42-3

Cat. No.: VC0516840

Molecular Formula: C20H29FN2O2

Molecular Weight: 348.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

AC260584 - 560083-42-3

Specification

Description AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist.
CAS No. 560083-42-3
Molecular Formula C20H29FN2O2
Molecular Weight 348.5 g/mol
IUPAC Name 4-[3-(4-butylpiperidin-1-yl)propyl]-7-fluoro-1,4-benzoxazin-3-one
Standard InChI InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3
Standard InChI Key BWAKMLKESHKOHK-UHFFFAOYSA-N
SMILES CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Canonical SMILES CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Appearance Solid powder

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